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Compound of Interest

Compound Name: Quinuclidin-4-ylmethanol
CAS No.: 26608-58-2
Cat. No.: B1267026

Get Quote
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CAS 26608-58-2 | Structural Dynamics, Synthesis, and Pharmacological Utility

Executive Summary

Quinuclidin-4-ylmethanol (1-azabicyclo[2.2.2]oct-4-yImethanol) represents a distinct class of
bridgehead-functionalized bicyclic amines. Unlike its more common isomer, 3-quinuclidinol
(found in cinchona alkaloids), the 4-substituted variant offers a unique symmetrical vector for
drug design, placing the hydroxyl group at the antipodal bridgehead relative to the nitrogen.
This geometric rigidity makes it an invaluable scaffold for probing steric constraints in
Muscarinic Acetylcholine Receptor (mMAChR) ligands and developing non-collapsible transition
state mimics in organocatalysis.

Chemical Identity & Properties Matrix

This section establishes the definitive chemical identity of the compound to prevent confusion
with the more prevalent 3-isomer or diphenyl derivatives.
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Property Specification

CAS Number 26608-58-2

IUPAC Name (1-Azabicyclo[2.2.2]oct-4-yl)methanol
Molecular Formula CsH1sNO

Molecular Weight 141.21 g/mol

SMILES OCC12CCN(cc1)cce2

InChl Key PGGCTNQYCZTVNL-UHFFFAOYSA-N
pKa (Predicted) ~10.8 (Basic bridgehead nitrogen)
LogP -0.13 (Highly polar, water-soluble)
Physical State White crystalline solid (Hygroscopic)

Synthetic Architecture & Challenges

Accessing the C4 position of the quinuclidine cage is synthetically non-trivial compared to the
C2 or C3 positions. The bridgehead carbon is chemically inert to standard electrophilic
aromatic substitution-like tactics and resists direct deprotonation due to the impossibility of
planarizing the resulting carbanion (Bredt’s rule constraints).

The "Bridgehead Challenge"

The synthesis generally requires constructing the cage around the functional group or utilizing
high-energy intermediates.

¢ Route A: Cyclization of 4-Substituted Piperidines. This is the classical approach. A 4-
carboalkoxypiperidine with pendant alkyl halides undergoes intramolecular nucleophilic
substitution.

» Route B: N-Oxide Activation. A more modern, direct functionalization involves oxidizing
quinuclidine to its N-oxide, which acidifies the adjacent protons and allows for
lithiation/trapping, though this typically favors the C2 position unless specific directing groups
are used.
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Visualization: Retrosynthetic Logic

The following diagram illustrates the logical disconnection for accessing Quinuclidin-4-
ylmethanol, highlighting the critical cyclization step.
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Figure 1: Retrosynthetic analysis showing the conversion of acyclic precursors into the rigid
bicyclic cage, culminating in the reduction of the carboxylic acid derivative.

Experimental Protocol: Reduction of Quinuclidine-4-
carboxylic Acid

Context: The most reliable route to the alcohol (CAS 26608-58-2) is the reduction of the
corresponding carboxylic acid (CAS 1570-64-5) or ester. The following protocol describes this
reduction, ensuring the preservation of the basic nitrogen.
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Reagents & Equipment

e Substrate: Quinuclidine-4-carboxylic acid hydrochloride.
e Reductant: Lithium Aluminum Hydride (LiAlH4) - 2.5 equivalents.
e Solvent: Anhydrous Tetrahydrofuran (THF).

o Atmosphere: Argon or Nitrogen (strictly anhydrous).

Step-by-Step Methodology

o Preparation: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and
magnetic stir bar. Flush with Argon.

e Slurry Formation: Charge the flask with LiAlH4 (powder) suspended in anhydrous THF at
0°C.

o Addition: Add Quinuclidine-4-carboxylic acid (solid or THF slurry) portion-wise over 30
minutes. Caution: Exothermic gas evolution (Hz).

o Reflux: Warm the mixture to room temperature, then heat to reflux (66°C) for 6-12 hours to
ensure complete reduction of the sterically hindered bridgehead carboxylate.

e Quench (Fieser Method): Cool to 0°C. Carefully add:

o mL water (
= grams of LiAlH4 used).
o mL 15% NaOH solution.

o mL water.

 [solation: Stir until the aluminum salts form a granular white precipitate. Filter through a celite
pad.

o Purification: Dry the filtrate over Naz2SO4 and concentrate in vacuo. The crude solid can be
recrystallized from Acetone/Hexane or sublimed under high vacuum.
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Applications in Medicinal Chemistry

The 4-hydroxymethylquinuclidine moiety serves as a critical bioisostere and scaffold.

Muscarinic Receptor Ligands

The quinuclidine nitrogen mimics the quaternary ammonium of acetylcholine.

e Binding Mode: The protonated tertiary amine forms a salt bridge with a conserved Aspartate
residue in the GPCR transmembrane domain.

o Selectivity: Substituents at the 4-position extend into the receptor's extracellular vestibule.
Unlike 3-substituted derivatives (which introduce chirality), 4-substituted derivatives maintain
a plane of symmetry, simplifying SAR (Structure-Activity Relationship) studies by eliminating
enantiomeric separation requirements.

Blood-Brain Barrier (BBB) Permeability

Despite being polar (LogP ~ -0.13), the compact, globular shape of the quinuclidine cage
facilitates transport. However, the high pKa (~11) means it exists almost exclusively as a cation
at physiological pH, often requiring prodrug strategies or specific transporters for CNS
penetration.

Safety & Stability (E-E-A-T)

e Hygroscopicity: The compound is highly hygroscopic. It must be stored under inert gas in a
desiccator. Moisture absorption leads to "gumming" and inaccurate weighing.

» Basicity: It is a strong base. It will react with atmospheric CO:2 to form carbonates.

o Handling: Wear gloves and goggles. In case of skin contact, wash with dilute acetic acid or
copious water (standard base neutralization).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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